Cas no 134464-53-2 (tert-butyl N-methyl-N-(2-sulfanylethyl)carbamate)

• Product Name: tert-butyl N-methyl-N-(2-sulfanylethyl)carbamate
• CAS No: 134464-53-2
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• MDL: MFCD24470902
• CID: 2903276
• PubChem ID: 91620366
• Update Time: 2025-06-11

tert-butyl N-methyl-N-(2-sulfanylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-(2-sulfanylethyl)carbamate
• 2-(N-tert-butoxycarbonyl-N-methylamino)ethanthiol
• N-Boc-N-methyl-2-mercaptoethanamine

• MDL： MFCD24470902
• Inchi： 1S/C8H17NO2S/c1-8(2,3)11-7(10)9(4)5-6-12/h12H,5-6H2,1-4H3
• InChI Key： JEWPGNLVKRCNBX-UHFFFAOYSA-N
• SMILES： SCCN(C)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 154
• XLogP3: 1.4
• Topological Polar Surface Area: 30.5

tert-butyl N-methyl-N-(2-sulfanylethyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl N-methyl-N-(2-sulfanylethyl)carbamate

Recent Advances in the Study of tert-butyl N-methyl-N-(2-sulfanylethyl)carbamate (CAS: 134464-53-2) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-methyl-N-(2-sulfanylethyl)carbamate (CAS: 134464-53-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and sulfanyl functional groups, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential in drug discovery, particularly in the development of protease inhibitors and targeted therapeutics. The compound's ability to act as a protecting group for amines and its reactivity in thiol-disulfide exchange reactions make it a valuable tool in medicinal chemistry.

One of the most notable applications of tert-butyl N-methyl-N-(2-sulfanylethyl)carbamate is its role in the synthesis of peptide-based drugs. Researchers have utilized this compound to introduce thiol groups into peptide chains, enabling the formation of disulfide bonds that are critical for the stability and bioactivity of therapeutic peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this approach in the development of novel HIV protease inhibitors, where the compound was used to enhance the binding affinity and selectivity of the inhibitors.

In addition to its applications in peptide synthesis, tert-butyl N-methyl-N-(2-sulfanylethyl)carbamate has been investigated for its potential in targeted drug delivery systems. The sulfanyl group of the compound can be conjugated to nanoparticles or other drug carriers, facilitating the release of therapeutic agents in response to specific biological stimuli. Recent research published in Advanced Drug Delivery Reviews highlighted the use of this compound in the design of redox-responsive drug delivery systems, which exploit the high concentration of glutathione in tumor cells to trigger drug release.

Another emerging area of research involves the use of tert-butyl N-methyl-N-(2-sulfanylethyl)carbamate in the development of covalent inhibitors. Covalent inhibitors, which form irreversible or reversible bonds with their target proteins, have gained prominence in the treatment of diseases such as cancer and autoimmune disorders. A 2024 study in Nature Chemical Biology reported the successful application of this compound in the design of covalent kinase inhibitors, where the sulfanyl group was used to target cysteine residues in the active site of the kinase.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of tert-butyl N-methyl-N-(2-sulfanylethyl)carbamate. Recent advancements in flow chemistry and continuous manufacturing have addressed some of these issues, as evidenced by a 2023 publication in Organic Process Research & Development. The study demonstrated a scalable and efficient synthesis route for the compound, achieving high yields and purity while minimizing waste generation.

Looking ahead, the versatility and reactivity of tert-butyl N-methyl-N-(2-sulfanylethyl)carbamate position it as a key player in the development of next-generation therapeutics. Ongoing research is exploring its potential in areas such as antibody-drug conjugates (ADCs) and PROTACs (proteolysis-targeting chimeras), where its unique chemical properties can be leveraged to enhance drug efficacy and specificity. As the field of chemical biology continues to evolve, this compound is expected to play an increasingly important role in bridging the gap between small-molecule and biologic therapies.